Cas no 1806740-97-5 (2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806740-97-5
• MF: C₇H₄ClF₃N₂O₄
• MW: 272.565871238709
• CID: 4831635
• Update Time: 2025-06-08

2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3N2O4/c8-1-3-5(13(15)16)6(14)4(2-12-3)17-7(9,10)11/h2H,1H2,(H,12,14)
• InChI Key： GAVMTSNTFJATCV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(=CN1)OC(F)(F)F)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 2
• Topological Polar Surface Area: 84.2

Additional information on 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806740-97-5)

2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806740-97-5) is a specialized heterocyclic compound with a unique molecular structure that combines a pyridine ring with multiple functional groups, including chloromethyl, hydroxy, nitro, and trifluoromethoxy substituents. This compound has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its ability to undergo various nucleophilic substitutions and condensation reactions.

The pyridine core of this compound is a key feature, as it is a common motif in many bioactive molecules. The presence of the nitro group at the 3-position and the hydroxy group at the 4-position introduces polarity and hydrogen-bonding capabilities, which can influence the compound's solubility and interaction with biological targets. Meanwhile, the trifluoromethoxy group at the 5-position is known for its electron-withdrawing properties, which can enhance the stability and lipophilicity of the molecule. These attributes make 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine a valuable intermediate in the design of drug candidates and agrochemicals.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry and crop protection. The trifluoromethoxy group, in particular, has become a hotspot in research due to its ability to improve the metabolic stability and bioavailability of compounds. This trend aligns with the growing interest in sustainable chemistry and green synthesis, where researchers seek to develop efficient and environmentally friendly methods for producing such specialized intermediates. 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine fits well into this narrative, as its synthesis and applications are often explored in the context of atom economy and reduced waste generation.

Another area of interest is the compound's potential role in catalysis and material science. The chloromethyl group offers a reactive handle for further functionalization, enabling the creation of polymers or ligands with tailored properties. This versatility has led to investigations into its use in coordination chemistry and nanotechnology, where precise control over molecular architecture is critical. Additionally, the compound's nitro group can serve as a precursor for amino derivatives, expanding its utility in the synthesis of heterocyclic scaffolds.

From a safety and handling perspective, 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine requires careful management due to its reactive functional groups. Proper storage conditions and personal protective equipment (PPE) are essential to ensure safe laboratory practices. Researchers are also exploring alternative synthetic routes to minimize hazards while maintaining high yields and purity. These efforts are part of a broader push toward responsible innovation in chemical research.

In summary, 2-(Chloromethyl)-4-hydroxy-3-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806740-97-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for molecular design, while its applications align with contemporary trends in drug discovery, agrochemical development, and sustainable chemistry. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.